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Compound of Interest

Compound Name:
(5-Chloro-2-

methylphenyl)hydrazine

CAS No.: 5446-17-3; 94447-40-2

Cat. No.: B2485637

Get Quote

An In-Depth Technical Guide to (5-Chloro-2-methylphenyl)hydrazine: Synthesis, Properties,

and Applications

Introduction
(5-Chloro-2-methylphenyl)hydrazine is a substituted aromatic hydrazine that serves as a

crucial intermediate and building block in synthetic organic chemistry. Its unique structural

arrangement, featuring a hydrazine moiety ortho to a methyl group and para to a chlorine atom

on a benzene ring, imparts specific reactivity and properties that are highly valued in the

synthesis of complex heterocyclic structures. This guide provides a comprehensive technical

overview for researchers and drug development professionals, detailing the compound's

chemical properties, structure, synthesis, reactivity, and applications, with a focus on its role in

the creation of pharmacologically relevant molecules. The presence of chlorine, a common

halogen in pharmaceuticals, highlights its importance in medicinal chemistry for modulating the

electronic and lipophilic properties of target compounds.[1]
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The structural identity of (5-Chloro-2-methylphenyl)hydrazine is defined by its specific

arrangement of functional groups on the phenyl ring. The hydrazine group (-NHNH₂) is the

primary site of reactivity, while the methyl and chloro substituents influence the steric and

electronic characteristics of the molecule.

The compound is most commonly handled and stored as its hydrochloride salt for improved

stability.[2][3][4] This guide will primarily discuss the properties of the free base but will

reference the hydrochloride salt where relevant, particularly in the context of synthesis and

handling.

Identifier Value

IUPAC Name (5-chloro-2-methylphenyl)hydrazine[5]

CAS Number 94447-40-2 (Free Base)[5]

5446-17-3 (Hydrochloride Salt)[2][3][4][6]

Molecular Formula C₇H₉ClN₂ (Free Base)[5][7]

C₇H₁₀Cl₂N₂ or C₇H₉ClN₂·HCl (Hydrochloride

Salt)[2][3]

Molecular Weight 156.61 g/mol (Free Base)[5]

193.07 g/mol (Hydrochloride Salt)[2][3][4]

SMILES CC1=C(NN)C=C(Cl)C=C1 (Free Base)[5][7]

CC1=C(C=C(C=C1)Cl)NN.Cl (Hydrochloride

Salt)[2]

InChIKey
XVFXJNWHUFWYMQ-UHFFFAOYSA-N (Free

Base)[5][7]

Physicochemical and Spectroscopic Properties
The physical and chemical properties of (5-Chloro-2-methylphenyl)hydrazine are critical for

its handling, storage, and application in synthesis. Due to the inherent reactivity of hydrazines,

they are often sensitive to air and light.
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Property Value / Description

Appearance Typically a solid at room temperature.[8]

Storage

Recommended to be stored at 2-8°C under an

inert atmosphere (e.g., nitrogen) to prevent

degradation.[2][3]

Solubility The hydrochloride salt is soluble in water.[9]

Stability

The compound, particularly the free base, can

be sensitive to air and light. The hydrochloride

salt offers enhanced stability.[10]

Spectroscopic Profile (Expected)
While specific spectra for this exact compound are not readily available in public databases, a

typical spectroscopic profile can be predicted based on its structure.

¹H NMR: The spectrum would show distinct signals for the aromatic protons, the methyl

protons (a singlet around 2.2-2.4 ppm), and the hydrazine protons (broad signals which may

be exchangeable with D₂O). The aromatic protons would exhibit coupling patterns consistent

with a 1,2,4-trisubstituted benzene ring.

IR Spectroscopy: Key absorption bands would include N-H stretching vibrations (typically in

the 3200-3400 cm⁻¹ region), C-H stretching for the aromatic and methyl groups (around

2850-3100 cm⁻¹), and C=C stretching for the aromatic ring (around 1450-1600 cm⁻¹).[11]

Mass Spectrometry: The mass spectrum would show a molecular ion peak (M⁺)

corresponding to the molecular weight of the compound (156.61 for the free base), with a

characteristic isotopic pattern (approximately 3:1 ratio for M⁺ and M+2⁺ peaks) due to the

presence of the chlorine atom.[12]

Synthesis and Key Reactions
(5-Chloro-2-methylphenyl)hydrazine is typically synthesized from its corresponding aniline,

5-chloro-2-methylaniline, through a two-step process involving diazotization followed by

reduction. This is a standard and reliable method for preparing aryl hydrazines.
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General Synthetic Workflow
The process begins with the formation of a diazonium salt from the starting aniline under cold

conditions, which is then immediately reduced to the target hydrazine hydrochloride.

5-Chloro-2-methylaniline
(Starting Material)

Diazotization
NaNO₂, aq. HCl

-5 to 0 °C

Diazonium Salt Intermediate
[Ar-N₂]⁺Cl⁻

Step 1

Reduction
SnCl₂ in conc. HCl

(5-Chloro-2-methylphenyl)hydrazine HCl
(Product)

Step 2

Click to download full resolution via product page

Caption: Synthetic pathway for (5-Chloro-2-methylphenyl)hydrazine HCl.

Key Reactions and Applications
The synthetic utility of (5-Chloro-2-methylphenyl)hydrazine stems from the reactivity of the

hydrazine functional group.
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Hydrazone Formation: It readily condenses with aldehydes and ketones to form the

corresponding hydrazones. This reaction is fundamental and often the first step in

constructing more complex heterocyclic systems.[13]

Fischer Indole Synthesis: As a substituted arylhydrazine, it is a key precursor for the Fischer

indole synthesis. Reaction with a suitable ketone or aldehyde under acidic conditions leads

to the formation of substituted indole derivatives, which are core scaffolds in many

pharmaceuticals.

Pyrazole Synthesis: It can react with 1,3-dicarbonyl compounds or their equivalents to yield

substituted pyrazoles, another important class of heterocyclic compounds with diverse

biological activities.

Drug Discovery: Hydrazine derivatives are integral to the development of various therapeutic

agents.[14] They are used to synthesize compounds targeting a wide range of diseases, and

the specific substitution pattern of (5-Chloro-2-methylphenyl)hydrazine makes it a valuable

intermediate for creating new chemical entities with potential anticancer or antimicrobial

properties.[15]

Experimental Protocol: Synthesis
This section provides a detailed, step-by-step methodology for the laboratory synthesis of (5-
Chloro-2-methylphenyl)hydrazine hydrochloride, adapted from a general procedure for aryl

hydrazine synthesis.[16]

Objective: To synthesize (5-Chloro-2-methylphenyl)hydrazine hydrochloride from 5-chloro-2-

methylaniline.

Materials:

5-chloro-2-methylaniline

Concentrated Hydrochloric Acid (HCl)

Sodium Nitrite (NaNO₂)

Tin(II) Chloride (SnCl₂)
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Deionized Water

Ice

Equipment:

Three-necked round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Thermometer

Ice bath

Büchner funnel and filter flask

Procedure:

Aniline Dissolution: In the three-necked flask, dissolve the starting aniline (e.g., 3 mmol) in

aqueous HCl (e.g., 6 M) and cool the mixture to -5 °C using an ice-salt bath.[16]

Diazotization: Prepare a solution of sodium nitrite (e.g., 3.3 mmol) in a minimal amount of

cold water. Add this solution dropwise to the cold aniline solution while vigorously stirring,

ensuring the temperature remains below 0 °C. Stir the resulting mixture for an additional 30

minutes at this temperature.[16]

Reduction: In a separate beaker, prepare a solution of tin(II) chloride (e.g., 7.5 mmol) in

concentrated HCl.[16] Add this reducing solution dropwise to the cold diazonium salt mixture.

The addition should be controlled to maintain the low temperature.

Reaction Completion: After the addition is complete, remove the ice bath and allow the

reaction mixture to warm to room temperature. Continue stirring for an additional 1 hour. A

precipitate of the hydrazine hydrochloride should form.[16]

Isolation: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the

precipitate with a small amount of cold dilute HCl solution to remove any unreacted starting
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materials or byproducts.[16]

Drying: Dry the collected solid product under vacuum to yield (5-Chloro-2-
methylphenyl)hydrazine hydrochloride. The product can often be used in subsequent steps

without further purification.[16]

Safety and Handling
Substituted hydrazines and their salts require careful handling due to their potential toxicity.

Always consult the latest Safety Data Sheet (SDS) before use.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a

lab coat, and chemical-resistant gloves.[17]

Engineering Controls: All handling should be performed in a well-ventilated fume hood to

avoid inhalation of dust or vapors.[9][17]

Toxicity: Hydrazines as a class are toxic if swallowed, inhaled, or absorbed through the skin.

[18][19] They can cause skin and eye irritation and may cause an allergic skin reaction.[9]

Some hydrazines are suspected of causing genetic defects and may cause cancer.[18]

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place, preferably

under an inert atmosphere.[3][17][18] Keep away from strong oxidizing agents and

incompatible materials.[10]

First Aid: In case of exposure, seek immediate medical attention. For skin contact, wash off

immediately with plenty of water.[9] For eye contact, rinse cautiously with water for several

minutes.[9] If inhaled, move the person to fresh air.[9][17] If swallowed, rinse the mouth and

call a poison control center or doctor immediately.[9]

Conclusion
(5-Chloro-2-methylphenyl)hydrazine is a synthetically valuable compound whose utility is

rooted in the versatile reactivity of its hydrazine moiety. The presence of chloro and methyl

substituents on the phenyl ring provides a specific chemical signature that is leveraged in the

design and synthesis of targeted molecules, particularly in the pharmaceutical industry. Proper

understanding of its properties, synthesis, and handling is essential for its effective and safe
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use in a research and development setting. As a key intermediate, it continues to be an

important tool for chemists exploring new frontiers in heterocyclic chemistry and drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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